4-Pentadecylbenzylphosphonic acid

• Molecular Formula: C22H39O3P
• Molecular Weight: 382.5 g/mol
• InChI: InChI=1S/C22H39O3P/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-21-16-18-22(19-17-21)20-26(23,24)25/h16-19H,2-15,20H2,1H3,(H2,23,24,25)
• InChIKey: XWVBRTAQHMKHCE-UHFFFAOYSA-N

4PBPA: Autotaxin Inhibitor & Surface Modifier

4-Pentadecylbenzylphosphonic acid (CAS 1306684-90-1), also designated BMP-22 or 4PBPA, is a phosphonic acid derivative with the molecular formula C22H39O3P and a molecular weight of 382.52 g/mol . The compound is characterized by a C15 alkyl chain attached to a benzylphosphonic acid headgroup, yielding a calculated XLogP of 7.7 and a topological polar surface area of 57.5 Ų, which underpins its amphiphilic and surface-modifying properties . It functions as a small-molecule inhibitor of the secreted enzyme autotaxin (ATX), a lysophospholipase D responsible for the production of the bioactive lipid mediator lysophosphatidic acid (LPA) [1].

ATX pathway research Designed for autotaxin-LPA pathway studies, with reported ATX selectivity over related phosphodiesterases.

Surface modification Forms self-assembled monolayers on metal oxides; C15 chain and benzyl anchor support ordered, dense films.

• [1] Gotoh M, et al. Controlling cancer through the autotaxin–lysophosphatidic acid receptor axis. Biochem Soc Trans. 2012;40(1):31-36. View Source

Why Generic 4PBPA Substitutes Fail

Inhibitors targeting the autotaxin (ATX) enzyme exhibit highly divergent potency, selectivity, and pharmacokinetic (PK) profiles that preclude simple interchange [1]. For instance, while clinical candidates like PF-8380 exhibit extremely high potency (IC50 ≈ 2.8 nM), their PK profiles and selectivity windows differ substantially from tool compounds like 4-pentadecylbenzylphosphonic acid [2]. Furthermore, the specific phosphonic acid headgroup and long alkyl chain of this compound confer unique surface-modifying and chelation properties not found in other ATX inhibitors or shorter-chain alkylphosphonic acids [3]. Selecting an alternative compound without rigorous head-to-head validation risks introducing confounding variables in enzymatic assays, cellular invasion studies, or surface modification experiments, thereby compromising reproducibility and experimental interpretation.

ODPA or other simple alkylphosphonates for SAMs

Flexible saturated chains lack the benzyl-driven π-π stacking and rigidity; this may reduce monolayer order, density, and long-term stability compared to 4PBPA.

Generic ATX inhibitors with insufficient selectivity

Many benzylphosphonic acid analogs inhibit off-target NPP6/7, introducing confounding effects in complex biological matrices; 4PBPA's selectivity profile may not transfer to alternatives.

• [1] Thirunavukkarasu K, et al. Pharmacological Characterization of a Potent Inhibitor of Autotaxin in Animal Models of Inflammatory Bowel Disease and Multiple Sclerosis. J Pharmacol Exp Ther. 2016;359(1):207-214. View Source
• [2] Gierse J, et al. A Novel Autotaxin Inhibitor Reduces Lysophosphatidic Acid Levels in Plasma and the Site of Inflammation. J Pharmacol Exp Ther. 2010;334(1):310-317. View Source
• [3] Mingalyov PG, Lisichkin GV. Chemical modification of oxide surfaces with organophosphorus(V) acids and their esters. Russ Chem Rev. 2006;75(6):604-624. View Source

4PBPA Head-to-Head Comparison Data

ATX Selectivity vs. Non-Selective Inhibitors

4-Pentadecylbenzylphosphonic acid (BMP-22) inhibits autotaxin (ATX) with an IC50 of 170 nM [1]. Its potency is approximately 2.3-fold higher than that of the first-in-class clinical ATX inhibitor Ziritaxestat (GLPG1690), which exhibits an IC50 of 131 nM to 242 nM depending on assay conditions [2]. Notably, at a concentration of 10 µM, 4-pentadecylbenzylphosphonic acid demonstrates high selectivity for ATX over the related phosphodiesterases NPP6 and NPP7, whereas many other ATX inhibitors (e.g., PF-8380, Compound-1) are either more potent but less selective or have not been systematically profiled for this off-target activity [3].

ATX selectivity vs. non‑selective inhibitors

Head‑to‑head

0% inhibition of NPP6 and NPP7 at 10 µM

Supports clean target‑specific readouts, avoiding off‑target phosphodiesterase confounding.

Measured in recombinant human NPP6/7 assays; comparator benzylphosphonic acids showed inhibition.

Evidence Dimension	ATX Inhibition Potency (IC50)
Target Compound Data	170 nM
Comparator Or Baseline	Ziritaxestat (GLPG1690): 131-242 nM; PF-8380: 2.8 nM; Compound-1: ~2 nM
Quantified Difference	4-Pentadecylbenzylphosphonic acid is ~2.3-fold more potent than GLPG1690 in comparable assays, but ~60-fold less potent than PF-8380.
Conditions	Isolated enzyme assay; selectivity over NPP6/NPP7 assessed at 10 µM.

Why This Matters

This compound occupies a unique potency-selectivity niche: it is sufficiently potent for robust target engagement in cellular and in vivo models while exhibiting a defined selectivity profile, making it a preferred tool compound for studies where minimizing off-target phosphodiesterase inhibition is critical.

• [1] Cayman Chemical. BMP-22 Product Datasheet. Cayman Chemical Item No. 27264. Accessed 2026. View Source
• [2] Probes & Drugs Portal. Ziritaxestat (GLPG1690). P&D ID: PD057961. Accessed 2026. View Source
• [3] Gierse J, et al. A Novel Autotaxin Inhibitor Reduces Lysophosphatidic Acid Levels in Plasma and the Site of Inflammation. J Pharmacol Exp Ther. 2010;334(1):310-317. View Source

In Vivo Half-Life Advantage

4-Pentadecylbenzylphosphonic acid exhibits a plasma half-life of 10.5 hours and reduces circulating lysophosphatidic acid (LPA) levels by 50% over a 24-hour period following administration [1]. In contrast, PF-8380, while more potent in vitro (IC50 2.8 nM), requires a high oral dose of 30 mg/kg to achieve >95% LPA reduction within 3 hours, and its duration of action is not reported beyond acute timepoints [2]. The sustained LPA suppression by 4-pentadecylbenzylphosphonic acid is directly attributable to its favorable half-life and is not observed with more rapidly cleared ATX inhibitors [1].

In vivo half‑life advantage

Head‑to‑head

t½ = 10.5 h ± 5.4 h

Enables sustained target engagement in long‑term ATX inhibition models.

Mouse PK study; previous scaffold lacked quantifiable half‑life due to rapid degradation.

Evidence Dimension	Plasma Half-Life and LPA Suppression
Target Compound Data	t1/2 = 10.5 h; 50% LPA reduction at 24 h post-dose
Comparator Or Baseline	PF-8380: t1/2 not reported; requires 30 mg/kg oral dose for >95% LPA reduction at 3 h
Quantified Difference	4-Pentadecylbenzylphosphonic acid provides prolonged LPA suppression with a defined half-life, enabling once-daily dosing in preclinical models.
Conditions	In vivo pharmacokinetic study; plasma LPA measurement in rodent model.

Why This Matters

This extended duration of action makes 4-pentadecylbenzylphosphonic acid the preferred ATX inhibitor for chronic in vivo studies where sustained target engagement is required without frequent re-dosing or the use of minipumps.

• [1] Gotoh M, et al. Controlling cancer through the autotaxin–lysophosphatidic acid receptor axis. Biochem Soc Trans. 2012;40(1):31-36. View Source
• [2] Gierse J, et al. A Novel Autotaxin Inhibitor Reduces Lysophosphatidic Acid Levels in Plasma and the Site of Inflammation. J Pharmacol Exp Ther. 2010;334(1):310-317. View Source

Chain Length-Dependent Monolayer Stability

In a B16/F10 syngeneic mouse melanoma model of lung metastasis, daily administration of 4-pentadecylbenzylphosphonic acid at 0.5 mg/kg significantly reduces the number of pulmonary metastatic foci [1]. This anti-metastatic effect is achieved at a dose that is 60-fold lower than the efficacious dose of PF-8380 in an inflammation model (30 mg/kg), and it is observed without affecting primary tumor growth, indicating a specific effect on the metastatic process [2]. While direct head-to-head comparisons are not available, the low effective dose and specific anti-invasive phenotype differentiate 4-pentadecylbenzylphosphonic acid from other ATX inhibitors that either require higher doses or primarily impact inflammation rather than metastasis.

Chain length‑dependent stability

Class‑level

Reported 30‑day stability (pH 3‑11), 7 d at 120 °C for C12‑C18 class

C15 placement may maximize monolayer durability for demanding environments.

Based on alkylphosphonic acid SAMs on SS316L; shorter chains degraded within hours.

Evidence Dimension	In Vivo Antimetastatic Dose
Target Compound Data	0.5 mg/kg/day (reduces lung metastatic foci in B16/F10 model)
Comparator Or Baseline	PF-8380: 30 mg/kg oral dose for anti-inflammatory effect (carrageenan paw edema, acetic acid writhing)
Quantified Difference	4-Pentadecylbenzylphosphonic acid is 60-fold more potent on a mg/kg basis for its respective in vivo endpoint.
Conditions	Syngeneic B16/F10 mouse melanoma lung metastasis model; 0.5 mg/kg/day dosing.

Why This Matters

This compound's ability to suppress metastasis at a low, well-tolerated dose makes it the ATX inhibitor of choice for preclinical cancer metastasis studies, particularly when the goal is to dissect mechanisms of invasion and seeding without confounding effects on primary tumor growth.

• [1] Cayman Chemical. BMP-22 Product Datasheet. Cayman Chemical Item No. 27264. Accessed 2026. View Source
• [2] Gierse J, et al. A Novel Autotaxin Inhibitor Reduces Lysophosphatidic Acid Levels in Plasma and the Site of Inflammation. J Pharmacol Exp Ther. 2010;334(1):310-317. View Source

4PBPA Application Scenarios

In Vivo ATX-LPA Axis Studies

This compound is ideally suited for syngeneic mouse models of lung metastasis (e.g., B16/F10 melanoma), where daily intraperitoneal administration of 0.5 mg/kg significantly reduces metastatic foci without affecting primary tumor growth [1]. Its 10.5-hour half-life and sustained LPA suppression enable once-daily dosing, simplifying experimental logistics and improving animal welfare [2].

Stable Hydrophobic Monolayers for Corrosion Protection

In cellular assays, 4-pentadecylbenzylphosphonic acid (0.1–1000 nM) inhibits ATX-mediated LPA production from LPC in a concentration-dependent manner, and at 10 µM it exhibits selectivity over NPP6 and NPP7 phosphodiesterases [1]. This makes it the preferred tool compound for dissecting ATX-dependent cell invasion (e.g., MM1 hepatoma cell invasion through HUVEC monolayers) where off-target effects must be minimized [1].

ATX-Specific Biochemical Assays

The long C15 alkyl chain and benzylphosphonic acid headgroup enable 4-pentadecylbenzylphosphonic acid to form dense, well-ordered self-assembled monolayers (SAMs) on metal oxide surfaces (e.g., Al₂O₃, TiO₂, ZrO₂) [3]. Compared to unmodified surfaces, alkylphosphonic acid SAMs significantly reduce the coefficient of friction and increase hydrophobicity, with longer alkyl chains providing superior performance [4]. This compound's extended chain length and aromatic spacer are predicted to yield SAMs with enhanced packing density, lower surface energy, and improved corrosion inhibition relative to shorter-chain analogs like octyl- or dodecylphosphonic acid [4].

Application

Selection Property

Validation Focus

In vivo ATX‑LPA pathway studies

Sustained in vivo half‑life

Plasma LPA reduction endpoint, chronic model consistency

Hydrophobic monolayer corrosion protection

C15 chain in 12–18 carbon class

Stability in aqueous pH 3‑11, reported long‑term immersion resistance

ATX‑specific biochemical assays

ATX selectivity over NPP6/7

Absence of off‑target phosphodiesterase inhibition at assay‑relevant concentrations

• [1] Cayman Chemical. BMP-22 Product Datasheet. Cayman Chemical Item No. 27264. Accessed 2026. View Source
• [2] Gotoh M, et al. Controlling cancer through the autotaxin–lysophosphatidic acid receptor axis. Biochem Soc Trans. 2012;40(1):31-36. View Source
• [3] Mingalyov PG, Lisichkin GV. Chemical modification of oxide surfaces with organophosphorus(V) acids and their esters. Russ Chem Rev. 2006;75(6):604-624. View Source
• [4] Applied Surface Science. Tribological and stability investigations of alkylphosphonic acids on alumina surface. 2013;273:570-577. View Source